Cas no 95711-60-7 (3-(4-cyclohexylphenyl)-3-hydroxy-4-methylpentanoic acid)

3-(4-cyclohexylphenyl)-3-hydroxy-4-methylpentanoic acid structure
95711-60-7 structure
Product Name:3-(4-cyclohexylphenyl)-3-hydroxy-4-methylpentanoic acid
CAS No:95711-60-7
MF:C18H26O3
MW:290.397245883942
CID:1986337
PubChem ID:64920
Update Time:2025-04-21

3-(4-cyclohexylphenyl)-3-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-cyclohexylphenyl)-3-hydroxy-4-methylpentanoic acid
    • DTXSID00914850
    • Benzenepropanoic acid, 4-cyclohexyl-beta-hydroxy-beta-(1-methylethyl)-, (+-)-
    • 95711-60-7
    • (+-)-p-Cyclohexyl-beta-hydroxy-beta-isopropylhydrocinnamic acid
    • Hydrocinnamic acid, p-cyclohexyl-beta-hydroxy-beta-isopropyl-, (+-)-
    • Inchi: 1S/C18H26O3/c1-13(2)18(21,12-17(19)20)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h8-11,13-14,21H,3-7,12H2,1-2H3,(H,19,20)
    • InChI Key: YKKFKTBNGFGSDR-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)O)(C1C=CC(=CC=1)C1CCCCC1)C(C)C

Computed Properties

  • Exact Mass: 290.188
  • Monoisotopic Mass: 290.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5A^2
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.104
  • Boiling Point: 457.3°C at 760 mmHg
  • Flash Point: 244.5°C
  • Refractive Index: 1.542
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